Cas no 1803581-02-3 (2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride)

2-(1-Methyl-1H-pyrazol-5-yl)piperidine hydrochloride is a heterocyclic compound featuring a piperidine core substituted with a 1-methylpyrazole moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate or building block in drug discovery. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. Its rigid yet functionalized framework allows for further derivatization, making it valuable in the synthesis of bioactive molecules. The compound’s well-defined stereochemistry and purity are critical for reproducibility in research settings. Suitable for use in medicinal chemistry, it offers a balance of reactivity and selectivity, supporting the development of novel therapeutic agents.
2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride structure
1803581-02-3 structure
Product Name:2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride
CAS No:1803581-02-3
MF:
MW:
MDL:MFCD28246342
CID:4615918
PubChem ID:91662858
Update Time:2025-06-08

2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride
    • MDL: MFCD28246342

2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride Pricemore >>

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Additional information on 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride

Research Brief on 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride (CAS: 1803581-02-3)

2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride (CAS: 1803581-02-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug discovery and development. The presence of both a pyrazole and piperidine moiety in its structure suggests its utility as a versatile scaffold for designing novel therapeutic agents.

Recent research has focused on the synthesis and pharmacological evaluation of 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a modulator of central nervous system (CNS) targets, particularly in the context of neurodegenerative diseases. The compound exhibited promising binding affinity to serotonin and dopamine receptors, indicating its potential as a lead compound for treating psychiatric and neurological disorders.

In addition to its CNS activity, 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride has been investigated for its role in inflammation and immune modulation. A preclinical study highlighted its ability to inhibit key inflammatory pathways, such as the NF-κB signaling cascade, suggesting its applicability in autoimmune and inflammatory conditions. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, were also evaluated, with results supporting its further development as a drug candidate.

The synthetic routes for 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride have been optimized to improve yield and purity. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These improvements are critical for supporting large-scale preclinical and clinical studies.

Looking ahead, the potential applications of 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride extend beyond its current uses. Ongoing research is exploring its utility in targeted cancer therapies, where its ability to interact with specific oncogenic proteins is being investigated. Furthermore, its role in combination therapies, particularly with existing FDA-approved drugs, is an area of active exploration.

In conclusion, 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride (CAS: 1803581-02-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and demonstrated biological activities make it a valuable candidate for further research and development in the pharmaceutical industry. Continued studies will be essential to fully elucidate its mechanisms of action and optimize its clinical applications.

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